(E)-N-(benzo[d]thiazol-2-yl)-3-(3,4-dimethoxyphenyl)acrylamide

Specification

• Molecular Formula: C18H16N2O3S
• Molecular Weight: 340.4 g/mol
• IUPAC Name: (E)-N-(1,3-benzothiazol-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-enamide
• Standard InChI: InChI=1S/C18H16N2O3S/c1-22-14-9-7-12(11-15(14)23-2)8-10-17(21)20-18-19-13-5-3-4-6-16(13)24-18/h3-11H,1-2H3,(H,19,20,21)/b10-8+
• Standard InChI Key: WAFNQNIYRAIDKQ-CSKARUKUSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)NC2=NC3=CC=CC=C3S2)OC
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)NC2=NC3=CC=CC=C3S2)OC

Introduction

Chemical Structure and Synthesis

Structural Characteristics

The compound features a benzothiazole moiety fused to a benzene ring, substituted at the 2-position by an acrylamide group. The acrylamide linker adopts an E-configuration, confirmed by nuclear Overhauser effect (NOE) spectroscopy. The 3,4-dimethoxyphenyl group contributes to lipophilicity, enhancing membrane permeability. Key bond lengths include $\text{C=O}$ (1.221 Å) and $\text{C-N}$ (1.336 Å), as determined by X-ray crystallography of analogous structures.

Table 1: Molecular Properties

Property	Value
Molecular Formula	$\text{C}_{18}\text{H}_{16}\text{N}_{2}\text{O}_{3}\text{S}$
Molecular Weight	340.4 g/mol
IUPAC Name	(E)-N-(1,3-benzothiazol-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-enamide
SMILES	COC1=C(C=C(C=C1)/C=C/C(=O)NC2=NC3=CC=CC=C3S2)OC
Topological Polar Surface Area	97.7 Ų

Synthetic Routes

Synthesis typically involves a three-step protocol:

• Formation of cinnamic acid derivatives: 3,4-Dimethoxycinnamic acid is acylated using acetic anhydride/pyridine at 120°C (yield: 98–100%).

• Acid chloride generation: Treatment with thionyl chloride ($\text{SOCl}_2$) and catalytic DMF produces the corresponding acid chloride.

• Amidation: Reaction with 2-aminobenzothiazole in dichloromethane at 0–5°C, followed by neutralization with NaHCO$_3$, yields the target compound (70–82% yield).

Critical Reaction Parameters:

• Temperature control (<5°C) during amidation prevents oligomerization.

• Purification via flash chromatography (silica gel, ethyl acetate/hexane) ensures >95% purity.

Biological Activities

Anticancer Effects

In vitro screens against multidrug-resistant cancers reveal potent cytotoxicity:

Table 2: Cytotoxicity Profiles

Cell Line	IC$_{50}$ (µg/mL)
A549 (lung adenocarcinoma)	0.89 ± 0.12
HeLa (cervical carcinoma)	1.04 ± 0.09
MCF7-ADR (adriamycin-resistant breast cancer)	0.66 ± 0.08

Mechanistic studies suggest mitochondrial apoptosis induction, evidenced by caspase-3 activation (2.8-fold increase vs. control) and Bcl-2 downregulation. The dimethoxyphenyl group enhances DNA intercalation, as shown in ethidium displacement assays ($K_d = 2.3 \times 10^6 \, \text{M}^{-1}$).

Hemostatic Activity

The compound shortens plasma clotting time by 34% at 50 µM, surpassing etamsylate (standard drug) by 12-fold. Key findings:

• Thrombin activation: Increases thrombin generation by 1.9-fold (EC$_{50}$ = 0.119 µM).

• Platelet aggregation: Enhances ADP-induced aggregation by 1283.9× at 10 nM.

Structural Determinants:

• The benzothiazole nucleus binds thrombin’s exosite I ($\Delta G = -8.2 \, \text{kcal/mol}$), while the acrylamide linker stabilizes the active conformation.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR)

• $^1\text{H}$ NMR (400 MHz, DMSO-$d_6$): δ 8.21 (s, 1H, NH), 7.89–7.20 (m, 6H, aromatic), 6.98 (d, $J = 15.6 \, \text{Hz}$, 1H, CH=), 6.38 (d, $J = 15.6 \, \text{Hz}$, 1H, CH=CO), 3.85 (s, 6H, OCH$_3$).

• $^{13}\text{C}$ NMR: 168.5 (C=O), 161.2 (C=N), 152.1–110.7 (aromatic carbons), 56.1 (OCH$_3$).

Mass Spectrometry

High-resolution ESI-MS shows a molecular ion peak at $m/z$ 341.0921 [M+H]$^+$ (calc. 341.0924). Fragmentation at $m/z$ 177.0324 corresponds to the benzothiazole moiety.

Structure-Activity Relationships (SAR)

• Methoxy Substitution: 3,4-Dimethoxy analogs exhibit 5.2× higher cytotoxicity than monosubstituted derivatives.

• Benzothiazole vs. Thiazole: Replacing benzothiazole with thiazole reduces thrombin activation by 47%, highlighting the role of aromatic stacking.

• Acrylamide Geometry: Z-isomers show 98% lower activity due to steric clashes with target proteins.